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Compound of Interest

Compound Name: Regaloside E

Cat. No.: B15593486 Get Quote

A comprehensive review of scientific literature and databases has revealed a significant lack of

publicly available information on the potential therapeutic targets, mechanism of action, and

pharmacological effects of a compound specifically identified as Regaloside E.

Despite extensive searches, no peer-reviewed articles, clinical trial data, or detailed

experimental protocols specifically investigating Regaloside E were found. Consequently, it is

not possible to provide an in-depth technical guide, quantitative data, or visualizations related

to its therapeutic targets as requested.

While there is no information on Regaloside E, research has been conducted on related

compounds, namely Regaloside A and Regaloside B, which were isolated from the flowers of

Lilium Asiatic hybrids. A study published in the Journal of the Korean Society of Food Science

and Nutrition detailed the anti-inflammatory activities of these two compounds.

Anti-Inflammatory Activity of Regaloside A and B
In a study investigating their effects on inflammation, Regaloside A and B were found to

modulate key inflammatory pathways. Specifically, the study reported that at a concentration of

50 μg/mL, these compounds inhibited the expression of inducible nitric oxide synthase (iNOS)

and cyclooxygenase-2 (COX-2), two key enzymes involved in the inflammatory response.

Furthermore, they were observed to decrease the ratio of phosphorylated p65 (p-p65) to total

p65, a key event in the activation of the NF-κB signaling pathway, and reduce the expression of

Vascular Cell Adhesion Molecule-1 (VCAM-1), a molecule involved in leukocyte adhesion and

transmigration during inflammation.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b15593486?utm_src=pdf-interest
https://www.benchchem.com/product/b15593486?utm_src=pdf-body
https://www.benchchem.com/product/b15593486?utm_src=pdf-body
https://www.benchchem.com/product/b15593486?utm_src=pdf-body
https://www.researchgate.net/publication/318736698_Phenylpropanoids_from_Lilium_Asiatic_hybrid_flowers_and_their_anti-inflammatory_activities
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15593486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


It is crucial to emphasize that these findings pertain to Regaloside A and B, and it cannot be

assumed that Regaloside E would exhibit similar biological activities or therapeutic targets.

The structural differences between these molecules, which are not detailed in the available

literature, would likely lead to different pharmacological profiles.

Without any specific data on Regaloside E, any discussion of its potential therapeutic

applications would be purely speculative. Further research, including isolation, structural

elucidation, and comprehensive biological screening, is required to determine the

pharmacological properties and potential therapeutic targets of Regaloside E.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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